N-(3-Trimethylsilylcyclopentadienyl)dimethylsilyl-N-(2-methoxyethyl)amine

• IUPAC Name: N-[dimethyl-(3-trimethylsilylcyclopenta-2,4-dien-1-yl)silyl]-2-methoxyethanamine
• InChI: InChI=1S/C13H27NOSi2/c1-15-10-9-14-17(5,6)13-8-7-12(11-13)16(2,3)4/h7-8,11,13-14H,9-10H2,1-6H3
• InChI Key: XSIJUEVSVPEQBD-UHFFFAOYSA-N
• Canonical SMILES: COCCN[Si](C)(C)C1C=CC(=C1)[Si](C)(C)C
• Molecular Formula: C13H27NOSi2
• Molecular Weight: 269.53 g/mol

Description

N-(3-Trimethylsilylcyclopentadienyl)dimethylsilyl-N-(2-methoxyethyl)amine (TMCDMEA) is a cyclic amine compound that has been studied for its potential applications in the fields of organic chemistry, biochemistry, and pharmaceuticals. TMCDMEA is a novel compound with a number of unique properties that make it a promising candidate for use in the laboratory. Its synthesis is relatively straightforward, and it has been used in a variety of research applications.

Scientific Research Applications

N-(3-Trimethylsilylcyclopentadienyl)dimethylsilyl-N-(2-methoxyethyl)amine has been studied for its potential applications in organic chemistry, biochemistry, and pharmaceuticals. In organic chemistry, this compound has been used as a catalyst for a variety of reactions, including the synthesis of novel compounds. In biochemistry, this compound has been studied for its ability to inhibit enzymes, which could be beneficial for treating certain diseases. In pharmaceuticals, this compound has been studied as a potential drug candidate for treating a variety of conditions.

Mechanism of Action

The mechanism of action of N-(3-Trimethylsilylcyclopentadienyl)dimethylsilyl-N-(2-methoxyethyl)amine is not yet fully understood, but it is believed to involve a number of different pathways. In organic chemistry, this compound is thought to act as a Lewis acid, which means it can donate electrons and help facilitate the formation of new bonds. In biochemistry, this compound is thought to bind to certain enzymes and inhibit their activity. In pharmaceuticals, this compound is thought to interact with certain receptors in the body and modulate their activity.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on a variety of biochemical and physiological processes. In organic chemistry, this compound has been shown to increase the rate of certain reactions. In biochemistry, this compound has been shown to inhibit the activity of certain enzymes. In pharmaceuticals, this compound has been studied for its potential to treat a variety of conditions, including cancer, diabetes, and neurological disorders.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(3-Trimethylsilylcyclopentadienyl)dimethylsilyl-N-(2-methoxyethyl)amine in the laboratory is its relatively simple synthesis. Additionally, this compound has a number of unique properties that make it a promising candidate for use in a variety of research applications. However, there are some limitations to using this compound in the laboratory. For example, the mechanism of action of this compound is not yet fully understood, so its effects may be unpredictable. Additionally, this compound is a relatively new compound, so there is still much to be learned about its potential applications.

Future Directions

There are a number of potential future directions for research on N-(3-Trimethylsilylcyclopentadienyl)dimethylsilyl-N-(2-methoxyethyl)amine. First, further research is needed to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Second, further research is needed to explore the potential applications of this compound in organic chemistry, biochemistry, and pharmaceuticals. Third, further research is needed to develop new methods of synthesizing this compound and to improve the efficiency of existing methods. Finally, further research is needed to explore the potential toxicity of this compound and to identify any potential safety concerns.

Synthesis Methods

N-(3-Trimethylsilylcyclopentadienyl)dimethylsilyl-N-(2-methoxyethyl)amine can be synthesized in a few simple steps. First, trimethylsilylcyclopentadiene is reacted with dimethylsilyl chloride in the presence of an aprotic solvent such as dimethylformamide (DMF). This reaction forms the cyclic amine, N-(3-trimethylsilylcyclopentadienyl)dimethylsilyl chloride. This intermediate can then be reacted with 2-methoxyethylamine to form the final product, this compound.